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Compound of Interest

Compound Name: Rhodium oxide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the allotropes of rhodium
oxide and their phase transitions. The information is curated for professionals in research and
development, with a focus on materials science and catalysis, where rhodium oxides find
significant applications. This document details the structural properties, thermodynamic
parameters, and synthesis protocols for the primary rhodium oxide phases, presented in a
clear and accessible format to support advanced research and application development.

Introduction to Rhodium Oxides

Rhodium, a noble metal of the platinum group, forms several stable oxides, with the most
significant being rhodium(lIl) oxide (Rh203) and rhodium(1V) oxide (RhOz). These oxides exist
in different crystalline forms, or allotropes, each exhibiting unique physical and chemical
properties. Understanding the synthesis, characterization, and phase transitions of these
allotropes is crucial for their application in catalysis, electronics, and sensing technologies. This
guide will focus on the primary allotropes of Rh203 and RhO-.

Allotropes of Rhodium Oxide

Rhodium oxides are known to exist in several structural modifications, with the most common
being the corundum-type hexagonal (a-Rh203), orthorhombic (3-Rh203), and rutile-type
tetragonal (RhO2).
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Rhodium(lll) Oxide (Rh203)

Rh20s is the most stable oxide of rhodium and exists in two primary allotropic forms at
atmospheric pressure.

e 0-Rh20s3 (Hexagonal, Corundum-type): This is the low-temperature, thermodynamically
stable form of Rh20s. It adopts a corundum structure with a hexagonal crystal system.

» [B-Rh20s3 (Orthorhombic): Upon heating, a-Rh203 undergoes a phase transition to the
orthorhombic 3-Rh20s form at temperatures above 750 °C[1]. This high-temperature phase
is also stable at high pressures.

Rhodium(IV) Oxide (RhOz)

RhO: is a metastable oxide of rhodium that typically requires high-pressure and high-
temperature conditions for its synthesis. It crystallizes in a rutile-type tetragonal structure. RhO:2
is known to be a metallic conductor. Upon heating at ambient pressure, it decomposes to a-
Rh203 and oxygen[1].

Crystallographic and Thermodynamic Data

The structural and thermodynamic properties of the main rhodium oxide allotropes are
summarized in the tables below for easy comparison.

Table 1: Crystallographic Data of Rhodium Oxide Allotropes

Chemical Crystal Lattice
Allotrope Space Group
Formula System Parameters (A)
a=5.14,c=
0-Rh203 Rh203 Hexagonal R-3c
13.89[2]
a=5.260,b=
B-Rh203 Rh203 Orthorhombic Pbcn 5.453,c =
7.469[3]
a=4.487,c=
RhO2 RhO2 Tetragonal P42/mnm
3.089[4]
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Table 2: Thermodynamic Properties of Rh203

Property Value Conditions

Standard Enthalpy of 298.15 K (Recommended
) -405.53 kJ/mol ]

Formation (AHf°) revised value)[5]

298.15 K (Recommended

Standard Entropy (S°) 75.69 J/(mol-K) )
revised value)[5]

a - B Phase Transition )
> 750 °C Atmospheric Pressure[1]

Temperature

Phase Transitions of Rhodium Oxides

The phase transitions between rhodium oxide allotropes are primarily governed by
temperature and pressure. The following diagram illustrates the key relationships between the

stable phases.

High Pressure Synthesis

B-Rh20s3
(Orthorhombic)

Rh Precursor + Oxidizing Agent

>1100 °C
ecomposition Rh Metal + Oz

(Hexagonal, Corundum)

Click to download full resolution via product page
Rhodium Oxide Phase Transition Pathways.

Experimental Protocols

Detailed methodologies for the synthesis of rhodium oxide allotropes are critical for
reproducible research. This section outlines key experimental protocols cited in the literature.

Hydrothermal Synthesis of Rh203 Nanoparticles

This method is suitable for producing nanocrystalline a-Rh20s.
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Precursor Preparation: Prepare an aqueous solution of a rhodium salt, such as rhodium(lil)
nitrate (Rh(NO3)3).

Precipitation: Add a precipitating agent, like ammonium hydroxide (NH4OH) solution,
dropwise to the rhodium salt solution while stirring to precipitate amorphous rhodium
hydroxide (Rh(OH)s). The pH should be carefully controlled.

Hydrothermal Treatment: Transfer the resulting suspension to a Teflon-lined stainless-steel
autoclave. Heat the autoclave to a specific temperature (e.g., 160-200 °C) for a designated
period (e.g., 12-24 hours).

Washing and Drying: After cooling, the precipitate is collected by centrifugation, washed
repeatedly with deionized water and ethanol to remove impurities, and then dried in an oven
at a low temperature (e.g., 60-80 °C).

Calcination: The dried powder is calcined in air at a temperature range of 400-650 °C to
obtain crystalline a-Rh20s. The final particle size and crystallinity depend on the calcination
temperature and duration[1].

Sol-Gel Synthesis of Rh203 Thin Films

This technique is often employed for depositing thin films of rhodium oxide for applications

such as electrochromic devices.

Precursor Solution: A precursor solution is prepared by dissolving a rhodium salt (e.g.,
rhodium(lll) chloride, RhCIs) in a suitable solvent, often a mixture of alcohol and water, along
with a chelating agent or stabilizer.

Coating: The substrate is coated with the sol-gel solution using techniques like dip-coating or
spin-coating.

Drying and Heat Treatment: The coated substrate is dried at a low temperature (e.g., 100-
150 °C) to evaporate the solvent and then subjected to a higher temperature heat treatment
(calcination) to form the crystalline rhodium oxide film[6][7].

High-Pressure Synthesis of RhO2
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The synthesis of the rutile-type RhO: typically requires high-pressure and high-temperature
conditions.

e Reactant Mixture: A mixture of a rhodium precursor, such as rhodium(lll) chloride (RhCls) or
rhodium metal, and an oxidizing agent, like sodium peroxide (Naz0z) or potassium chlorate
(KCIO3), is prepared.

o High-Pressure Apparatus: The reactant mixture is encapsulated in a suitable container (e.g.,
a gold capsule) and placed in a high-pressure apparatus, such as a Walker-type multi-anvil
press[8][9][10].

» Synthesis Conditions: The sample is subjected to high pressures (e.g., 2-18 GPa) and high
temperatures (e.g., 600-1373 K) for a specific duration (e.g., 30-60 minutes)[4][8].

e Quenching and Recovery: The sample is then quenched to ambient temperature before the
pressure is released. The resulting product is recovered and purified to isolate the RhO2
phase.

Experimental Workflow for Synthesis and
Characterization

A typical experimental workflow for the investigation of rhodium oxide allotropes involves
synthesis, structural and morphological characterization, and analysis of phase transitions.
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General Experimental Workflow for Rhodium Oxide Research.

Conclusion

This technical guide has provided a detailed overview of the primary allotropes of rhodium
oxide, their crystal structures, thermodynamic properties, and phase transitions. The
experimental protocols for the synthesis of a-Rh203, 3-Rh203, and RhO:2 have been outlined to
aid researchers in their laboratory work. The structured presentation of data and visual
workflows are intended to serve as a valuable resource for scientists and professionals
engaged in the study and application of these important materials. Further research into the
precise control of synthesis parameters and a deeper understanding of the thermodynamics of
phase transitions will continue to drive innovation in the application of rhodium oxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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